Cas no 172733-16-3 (4-Methoxy-2-propyl-1H-indole)

• Product Name: 4-Methoxy-2-propyl-1H-indole
• CAS No: 172733-16-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1082818
• PubChem ID: 10559559
• Update Time: 2025-04-20

4-Methoxy-2-propyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-propyl-1H-indole
• 172733-16-3
• SCHEMBL2156821

• Inchi： 1S/C12H15NO/c1-3-5-9-8-10-11(13-9)6-4-7-12(10)14-2/h4,6-8,13H,3,5H2,1-2H3
• InChI Key： QVYHQWFXIFJGSH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1C=C(CCC)N2

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25Ų